Cas no 174503-70-9 (6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole)
174503-70-9 structure
Product Name:6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole
CAS No:174503-70-9
MF:C18H12Cl2N2OS
MW:375.271680831909
CID:1360003
PubChem ID:1207354
Update Time:2025-04-20
6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole
- G 1558
- 1H-Benzimidazole, 5-chloro-6-((4-chloro-1-naphthalenyl)oxy)-2-(methylthio)-
- 5-Chloro-6-((4-chloro-1-naphthalenyl)oxy)-2-(methylthio)-1H-benzimidazole
- AC1LNRLD
- Oprea1_818883
- CHEMBL2036059
- MolPort-003-818-576
- ZINC01513626
- LS-32754
- G 1558;
- AH-034/32474057
- 174503-70-9
- DTXSID00169843
- 6-chloro-5-[(4-chloro-1-naphthyl)oxy]-2-methylsulfanyl-1H-benzimidazole
-
- Inchi: 1S/C18H12Cl2N2OS/c1-24-18-21-14-8-13(20)17(9-15(14)22-18)23-16-7-6-12(19)10-4-2-3-5-11(10)16/h2-9H,1H3,(H,21,22)
- InChI Key: OSDDXEWTQZXREV-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(C=C1OC1=CC=C(C3C=CC=CC1=3)Cl)N=C(N2)SC
Computed Properties
- Exact Mass: 374.00500
- Monoisotopic Mass: 374.0047396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.21000
- LogP: 6.53710
6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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